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Compound of Interest

Compound Name: TCO-PEG24-acid

Cat. No.: B15144771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
procedures for TCO-PEG24-acid, a bifunctional linker molecule increasingly utilized in
bioconjugation, drug delivery, and proteomics. Due to the absence of a publicly available,
specific Safety Data Sheet (SDS) for TCO-PEG24-acid, this guide synthesizes information
from SDSs of structurally related compounds, including trans-cyclooctene (TCO) derivatives
and polyethylene glycol (PEG) polymers, alongside published research on their
biocompatibility.

Chemical Identification and Physical Properties

TCO-PEG24-acid is a molecule combining a reactive trans-cyclooctene (TCO) group with a 24-
unit polyethylene glycol (PEG) linker, terminating in a carboxylic acid. The TCO moiety enables
rapid and specific bioorthogonal ligation with tetrazine partners, a cornerstone of modern
chemical biology. The hydrophilic PEG chain enhances solubility in aqueous media and can
reduce non-specific binding.

Table 1: Physical and Chemical Properties Summary
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Property Value Source/Comment
Molecular Formula C60H115N028 BroadPharm[1]
Molecular Weight 1298.6 g/mol BroadPharm[1]
] ) ] ) Inferred from similar PEG

Appearance Likely a white to off-white solid

compounds
Solubility Soluble in water and DMF BroadPharm[1]

BroadPharm,

Storage -20°C, protected from light
MedchemExpress[1][2]

The TCO group is known to
have a limited shelf life and
- can isomerize to the less
Stability ) ) BroadPharm[1]
reactive cis-cyclooctene. Long-
term storage is not

recommended.[1]

Hazard Identification and GHS Classification
(Inferred)

A formal GHS classification for TCO-PEG24-acid is not available. The following classification is
inferred from the known properties of its components. The PEG component is generally
considered to have low toxicity.[3] The primary potential hazards are associated with the
reactive TCO group.

Table 2: Inferred GHS Classification
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 o
o irritation
tract irritation)

This classification is precautionary and based on the potential for irritation due to the reactive
nature of the TCO group. The actual hazards of TCO-PEG24-acid may be lower due to the
large, passivating PEG chain.

Experimental Protocols for Safe Handling

The following protocols are recommended for handling TCO-PEG24-acid in a laboratory
setting. These are based on standard practices for handling reactive chemical reagents.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Nitrile or other chemically resistant gloves.

» Body Protection: A laboratory coat.

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid as a powder to avoid inhalation.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Handle in
accordance with good industrial hygiene and safety practice.
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o Storage: Store in a tightly sealed container at -20°C.[1] Protect from light and moisture. As
the TCO group has a limited half-life, it is advisable to use the product relatively quickly after
receipt.[1]

First Aid Measures

Table 3: First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

) Immediately wash off with soap and plenty of
Skin Contact o
water. Consult a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact . o
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures

The flammability of TCO-PEG24-acid is expected to be low. However, in the event of a fire
involving this compound:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Carbon oxides, nitrogen oxides.

Toxicological Information

No specific toxicological data for TCO-PEG24-acid is available.
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o Polyethylene Glycol (PEG): Generally regarded as safe (GRAS) by the FDA and has very
low oral toxicity.[3]

e Trans-cyclooctene (TCO): The reactivity of the TCO group is high in specific chemical
reactions (bioorthogonal ligation), but this does not directly translate to general toxicity.
Studies on the biocompatibility of TCO-containing molecules in biological systems have
generally not reported significant cytotoxicity at typical experimental concentrations.

Logical Relationships and Workflows
GHS Hazard Identification and Response Workflow
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Caption: GHS hazard identification and corresponding protective measures.
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Experimental Workflow for Safe Handling

Start: Prepare for Experiment

Conduct Risk Assessment

i

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

Prepare Workstation
(Fume Hood, Spill Kit)

i

Retrieve TCO-PEG24-acid
from -20°C Storage

i

Weigh Reagent in Fume Hood

i

Dissolve in Appropriate Solvent
(e.g., Water, DMF)

i

Perform Experiment

i

Dispose of Waste
(Follow Institutional Guidelines)

i

Clean Work Area

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15144771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Recommended workflow for safely handling TCO-PEG24-acid.

Decision Tree for Emergency Response

Exposure Event Occurs

Skin Contact? Eye Contact? |
No Yes
Inhalation?

Cmmediately Wash with Soap and Wate) Yes (Rinse Eyes for 15 minutes)
(Move to Fresh Ai)

Seek Medical Attention

Click to download full resolution via product page
Caption: Decision tree for responding to an exposure event.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet. All laboratory personnel should be trained in safe handling
procedures and have access to the appropriate safety equipment. Always consult your
institution's safety guidelines and conduct a thorough risk assessment before beginning any
new experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide on the Safe Handling of TCO-
PEG24-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15144771?utm_src=pdf-custom-synthesis
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-cy3-trans-cyclooctene-cy3-tco-catalog-900-version-WowVSXOCZn.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-cy3-trans-cyclooctene-cy3-tco-catalog-900.pdf
https://en.wikipedia.org/wiki/Polyethylene_glycol
https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-information
https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-information
https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-information
https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15144771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

